3,5-Dibromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine

• IUPAC Name: 3,5-dibromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• InChI: InChI=1S/C11H14BBr2NO2/c1-10(2)11(3,4)17-12(16-10)9-7(13)5-15-6-8(9)14/h5-6H,1-4H3
• InChI Key: QEXYPVKJJSCBPW-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=NC=C2Br)Br
• Molecular Formula: C11H14BBr2NO2
• Molecular Weight: 362.86 g/mol

Description

The compound “3,5-Dibromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine” is a chemical compound that contains a pyridine ring, which is a six-membered ring with one nitrogen atom, and a boronate ester group. The boronate ester group is derived from boric acid and contains a boron atom. This compound is related to 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane and 3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine.

Synthesis Analysis

The synthesis of this compound could involve the reaction of a pyridine derivative with a boron-containing compound. For example, 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane may be used for borylation at the benzylic C-H bond of alkylbenzenes in the presence of a palladium catalyst to form pinacol benzyl boronate.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridine ring and a boronate ester group. The boronate ester group is attached to the pyridine ring at the 4-position. The boron atom in the boronate ester group is bonded to two oxygen atoms and a carbon atom.

Chemical Reactions Analysis

This compound could participate in various chemical reactions. For instance, it could undergo borylation, hydroboration, and coupling reactions. The specific reactions would depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, it could have a certain refractive index, boiling point, and density.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Cholinergic Drugs : This compound serves as a crucial intermediate in the synthesis of cholinergic drugs. .

Organic Synthesis

• Suzuki-Miyaura Cross-Coupling Reaction : 3,5-Dibromo-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is employed in transition metal-catalyzed Suzuki-Miyaura cross-coupling reactions. .
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Crystallography and Structural Studies

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Mechanism of Action

The mechanism of action of this compound in chemical reactions could involve the transfer of the boronate group to other molecules. For example, in a borylation reaction, the boronate group could be transferred to an alkylbenzene molecule.

Safety and Hazards

As with any chemical compound, handling this compound could pose certain safety risks and hazards. For example, it could set free flammable gases upon contact with water.

Future Directions

The future directions for the study and use of this compound could involve its application in the synthesis of other chemical compounds. For example, it could be used as an intermediate in the synthesis of cholinergic drugs which can treat gastrointestinal diseases.